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Compound of Interest

Compound Name: Dimethyl pimelate

Cat. No.: B158113

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer science and formulation development, the selection of an appropriate
plasticizer is paramount to achieving desired material properties. This guide provides a
detailed, objective comparison of the performance of Dimethyl Pimelate (DMP) and the widely
used Dioctyl Adipate (DOA) as plasticizers, with a primary focus on their application in polyvinyl
chloride (PVC). This analysis is supported by a review of existing experimental data for DOA
and reasoned scientific extrapolation for the performance of DMP based on structure-property
relationships of analogous aliphatic dicarboxylic acid esters.

Executive Summary

Dioctyl Adipate (DOA) is a well-established, high-performance plasticizer renowned for its
exceptional low-temperature flexibility and good overall compatibility with PVC. Dimethyl
Pimelate (DMP), a dimethyl ester of a slightly longer-chain dicarboxylic acid, presents a
potential alternative. Based on the principles of plasticizer performance, DMP is anticipated to
offer competitive, if not superior, low-temperature properties due to the longer aliphatic chain of
pimelic acid. However, as a dimethyl ester, it is expected to exhibit higher volatility and a
greater tendency for migration compared to the larger dioctyl ester, DOA. This trade-off
between low-temperature performance and permanence is a critical consideration for
formulators.

Physical and Chemical Properties
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A fundamental understanding of the physical and chemical properties of each plasticizer is

essential for predicting their behavior in a polymer matrix.

Property Dimethyl Pimelate (DMP) Dioctyl Adipate (DOA)
CAS Number 1732-08-7 103-23-1

Molecular Formula CoH1604 C22H4204

Molecular Weight ( g/mol ) 188.22 370.58

Appearance Clear, colorless liquid Clear, colorless oily liquid
Boiling Point (°C) 236 approx. 417

Density (g/cm?3 at 20°C) approx. 1.02 0.924 - 0.926

Performance Comparison in PVC

The following tables summarize the expected and documented performance of DMP and DOA

in a typical flexible PVC formulation. The data for DOA is based on established industry

knowledge, while the data for DMP is inferred based on the performance of structurally similar

short-chain dialkyl esters of dicarboxylic acids.[1][2][3]

Mechanical Properties

Dimethyl Pimelate
(DMP) (Inferred)

Performance Metric

Dioctyl Adipate
(DOA) Test Method
(Documented)

Tensile Strength

ASTM D638/ 1SO

Lower 15-25

(MPa) 527-2

Elongation at Break _ ASTM D638/ 1SO
Higher 300 - 400

(%) 527-2

Hardness (Shore A) Lower 70-90 ASTM D2240

Thermal Properties
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. . Dioctyl Adipate
. Dimethyl Pimelate
Performance Metric (DOA) Test Method
(DMP) (Inferred)

(Documented)

Glass Transition

Lower -40 to -50 DSC
Temp. (Tg, °C)
Low-Temperature Torsional Stiffness

o <-50 approx. -70

Flexibility (°C) Test
Volatility (Weight )

Higher Low TGA

Loss, %)

Permanence Properties

. . Dioctyl Adipate
. Dimethyl Pimelate
Performance Metric (DOA) Test Method
(DMP) (Inferred)

(Documented)
Migration to other _
_ Higher Low ASTM D1203
materials
Extraction in Soapy _
Higher Low ASTM D1239

Water

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible assessment of plasticizer
performance. The following are standard protocols for the key experiments cited in this guide.

Tensile Properties (ASTM D638 | ISO 527-2)

This test determines the force required to break a plastic sample and the extent to which the
sample stretches or elongates to that breaking point.[4][5]

e Specimen Preparation: Standard dumbbell-shaped test specimens are prepared from the
plasticized PVC compound by injection molding or machining.
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o Apparatus: A universal testing machine equipped with grips to hold the specimen and a load
cell to measure the applied force. An extensometer is used for precise strain measurement.

e Procedure:

o Condition the specimens at a standard temperature (e.g., 23 + 2 °C) and humidity (e.g., 50
*+ 5% RH) for at least 40 hours.

o Mount the specimen in the grips of the universal testing machine.

o Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen
fractures.

o Record the load and elongation data throughout the test.
 Calculations:
o Tensile Strength: The maximum stress applied to the specimen before it breaks.

o Elongation at Break: The percentage increase in the length of the specimen at the point of
fracture.

o Modulus of Elasticity: The slope of the initial linear portion of the stress-strain curve,
indicating the material's stiffness.

Hardness (ASTM D2240)

This method measures the indentation hardness of the plasticized material using a durometer.
o Apparatus: A Shore A durometer for soft materials.
e Procedure:

o Place the plasticized PVC sample on a flat, hard surface.

o Press the durometer indenter firmly and quickly onto the sample, ensuring the presser foot
is in full contact with the surface.

o Read the hardness value on the durometer scale within one second of firm contact.
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o Take multiple readings at different locations on the sample and calculate the average.

Thermal Analysis: Differential Scanning Calorimetry
(DSC)

DSC is used to determine the glass transition temperature (Tg) of the plasticized PVC, which is
a key indicator of plasticizer efficiency.[6]

o Apparatus: A differential scanning calorimeter.

e Procedure:

o

A small, weighed sample of the plasticized PVC is sealed in an aluminum pan.

o

The sample is heated at a controlled rate (e.g., 10 °C/min) in an inert atmosphere (e.qg.,
nitrogen).

o

The heat flow to the sample is measured relative to an empty reference pan.

[¢]

The glass transition is observed as a step change in the heat flow curve.

e Analysis: The Tg is determined as the midpoint of the transition in the DSC thermogram. A
lower Tg indicates higher plasticizing efficiency.

Thermal Analysis: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing
information on its thermal stability and volatility.[6]

o Apparatus: A thermogravimetric analyzer.
e Procedure:
o A small, weighed sample of the plasticized PVC is placed in the TGA furnace.

o The sample is heated at a controlled rate (e.g., 10 °C/min) in a controlled atmosphere
(e.g., nitrogen or air).
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o The mass of the sample is continuously monitored as the temperature increases.

e Analysis: The temperature at which significant weight loss occurs indicates the onset of
degradation or volatilization of the plasticizer.

Visualizing the Comparison: Logical Relationships
and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical
relationships in plasticizer performance and a typical experimental workflow for evaluation.
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Caption: Logical relationship between intrinsic plasticizer properties and performance metrics in
a polymer matrix.
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Caption: Standard experimental workflow for the evaluation of plasticizer performance in PVC.

Conclusion

The choice between Dimethyl Pimelate and Dioctyl Adipate as a plasticizer will be dictated by
the specific requirements of the end application.
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» Dioctyl Adipate (DOA) remains a robust choice for applications demanding a good balance of

excellent low-temperature flexibility and permanence. Its larger molecular size contributes to

lower volatility and migration, ensuring long-term stability of the plasticized material.[7][8]

o Dimethyl Pimelate (DMP), based on structure-property relationships, is a promising

candidate for applications where exceptional low-temperature performance is the primary

objective and where higher volatility and migration can be tolerated.[8][9] Its smaller

molecular size is expected to lead to very efficient plasticization, potentially allowing for lower

concentrations to achieve the desired flexibility. However, this same characteristic will likely

compromise its permanence in the polymer matrix.

For

researchers and formulators, the ideal approach would be to conduct direct comparative

studies to quantify the performance of DMP in their specific formulations. This would involve

the

rigorous application of the experimental protocols outlined in this guide to generate a

comprehensive dataset, enabling an informed and evidence-based selection of the optimal

plasticizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Performance Analysis: Dimethyl
Pimelate vs. Dioctyl Adipate as Plasticizers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158113#performance-of-dimethyl-pimelate-as-a-
plasticizer-vs-doa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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